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Compound of Interest

Compound Name: 1,4-Diphenoxybenzene

Cat. No.: B1210776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and analysis of 1,4-Diphenoxybenzene. This diaryl ether is a valuable

building block in organic synthesis and materials science.[1]

Core Molecular Information
1,4-Diphenoxybenzene, also known as hydroquinone diphenyl ether, is an aromatic organic

compound.[2][3] Its structure consists of a central benzene ring substituted with two phenoxy

groups at the para positions (1 and 4).[4] This symmetrical arrangement influences its physical

properties and potential applications.

Molecular Formula and Weight

The chemical formula for 1,4-Diphenoxybenzene is C₁₈H₁₄O₂.[1][2][4][5][6] Its molecular

weight is approximately 262.31 g/mol .[3][4]

Physicochemical Data
The following table summarizes key quantitative data for 1,4-Diphenoxybenzene, providing a

valuable reference for experimental design and material evaluation.
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Property Value Source(s)

Molecular Formula C₁₈H₁₄O₂ [1][2][4][5][6]

Molecular Weight 262.31 g/mol [3][4]

Appearance
White to light yellow crystalline

solid/powder
[4]

Melting Point 73-78 °C [4]

Boiling Point ~182 °C at 2.3 mmHg [4]

Purity (by GC) >98.0% [7]

Experimental Protocols
Detailed experimental protocols are highly dependent on the specific laboratory, scale, and

desired purity. The following sections outline the general methodologies for the synthesis and

characterization of 1,4-Diphenoxybenzene.

Synthesis Methodology: Ullmann Condensation

A common method for synthesizing diaryl ethers like 1,4-Diphenoxybenzene is the Ullmann

condensation.[8][9] This reaction involves the copper-catalyzed coupling of an aryl halide with a

phenol.[8][9]

General Protocol:

Reactants: The synthesis typically involves the reaction of 1,4-dihalobenzene (e.g., 1,4-

dichlorobenzene) with phenol in the presence of a base (e.g., potassium carbonate) and a

copper catalyst.[4]

Solvent: A high-boiling point polar solvent such as N-methylpyrrolidone (NMP) or

dimethylformamide (DMF) is often used.[10]

Temperature: The reaction generally requires elevated temperatures, often exceeding

100°C, to proceed efficiently.[10]
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Work-up and Purification: After the reaction is complete, the mixture is cooled and typically

subjected to an aqueous work-up to remove the base and inorganic salts. The crude product

is then purified, commonly through recrystallization or column chromatography, to yield pure

1,4-Diphenoxybenzene.

Note: Modern variations of the Ullmann reaction may employ soluble copper catalysts with

specific ligands to achieve higher yields and milder reaction conditions.[8][11]

Analytical Characterization

The identity and purity of synthesized 1,4-Diphenoxybenzene are typically confirmed using

standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a preferred method for

assessing the purity of volatile and semi-volatile compounds like 1,4-Diphenoxybenzene
due to its high resolution and sensitivity.[12] The mass spectrum provides information on the

molecular weight and fragmentation pattern, confirming the compound's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm

the molecular structure of 1,4-Diphenoxybenzene by analyzing the chemical shifts and

coupling patterns of the protons on the aromatic rings.[13]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the C-O-C ether linkage and the aromatic

C-H bonds.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of 1,4-Diphenoxybenzene.
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Caption: A logical workflow for the synthesis and characterization of 1,4-Diphenoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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